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Compound of Interest |

Compound Name: 1-Chlorotriacontane
CAS No.: 62016-82-4
Cat. No.: B1591130
- 7

1.1 The Identity Crisis: CAS Registry Verification Before proceeding with any experimental
workflow, you must verify the chemical identity. A common database error conflates 1-
Chlorotriacontane with Cetyl Alcohol due to similar string indexing in legacy systems.[1]

o Target Compound: 1-Chlorotriacontane (
)2I1I3]14]
o Correct CAS:62016-82-4[2][1]
o Physical State: Waxy white solid / Crystalline powder|[2]
o Molecular Weight: 457.26 g/mol [2]
 Common False Positive: Cetyl Alcohol (
)2IM1]
o Incorrect CAS: 36653-82-4[2][1][5]

o Risk: Using the wrong safety protocols (alcohol vs. alkyl halide) can lead to incompatible
reaction conditions (e.g., using strong Lewis acids compatible with halides but reactive
with alcohols).
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1.2 Physicochemical Profile & Causality Understanding the molecule's structure explains its
handling requirements.[1] 1-Chlorotriacontane consists of a 30-carbon lipophilic tail and a
terminal chloro-group.[2][1]

Property Value (Approx.) Operational Implication

Solid Handling: Exists as a

wax at RT.[2][1] Requires
Melting Point 60-69 °C gentle heating for transfer;

avoids dust hazards common

with dry powders.[1]

Bioavailability: Low systemic

toxicity via ingestion, but high

Solubility (Water) Negligible (< 1 ug/L) i o
potential for accumulation in
lipid bilayers.[2]

Solvent Selection: Cold non-
Soluble in

Solubility (O ic) polar solvents may precipitate
olubility (Organic .
DCM, hot Hexane the compound.[2] Pre-warming

solvents is often necessary.[1]

Purification: Cannot be distilled
at atmospheric pressure.[1]
N ) Requires high vacuum (< 0.1
Boiling Point > 250 °C (dec.)[2][1]
mmHg) to prevent thermal
decomposition (elimination to

alkene + HCI).

Part 2: Hazard Identification & Toxicology (Read-
Across Analysis)

Note: Specific toxicological data for C30 alkyl halides is sparse.[1] The following profile is
synthesized using Read-Across logic from C18-C20 homologues (e.g., 1-chlorooctadecane).

2.1 Primary Hazards
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« Skin Irritation (Category 2): Despite low volatility, the high lipophilicity facilitates partitioning
into the stratum corneum. Prolonged contact can cause dermatitis or defatting of the skin.[1]

e Thermal Decomposition: At temperatures >150°C, or in the presence of strong bases, the
compound eliminates Hydrogen Chloride (HCI) gas. This is the primary acute respiratory risk
during synthesis.[1]

e Environmental Persistence: Due to the long alkyl chain, this compound is expected to be
persistent in soil and sediment, with low biodegradability.

2.2 Self-Validating Safety Protocol

e The "Sniff" Test (Prohibited): Do not rely on odor. The vapor pressure is too low to provide an
olfactory warning before hazardous decomposition occurs.[1]

e The Silver Nitrate Test: To validate if decomposition has occurred in storage, dissolve a small
sample in ethanol/water and add

. A white precipitate (

) indicates free chloride ions, signaling hydrolysis or decomposition.[1]
Part 3: Strategic Handling Protocols
3.1 Solubilization & Reaction Setup The primary challenge with

chains is "solubility crashing,"” where the reactant precipitates out of solution before reacting.

e Solvent Choice: Use Halogenated solvents (Dichloromethane, Chloroform) or Aromatics
(Toluene, Chlorobenzene).[1] Avoid pure Methanol or Ethanol as the compound will likely
crash out.

e Thermal Management:
o Dissolution: Warm solvent to 35-40°C to ensure homogeneity.[1]

o Reaction: Maintain temperature < 120°C. Above this, the risk of dehydrohalogenation
(forming 1-triacontene) increases exponentially.[1]
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3.2 Purification Workflow (Distillation vs. Chromatography) Standard atmospheric distillation is
unsafe for 1-Chlorotriacontane.[2][1]

Crude Reaction Mixture
(1-Chlorotriacontane)

Check Purity (TLC/NMR)

Is impurity volatile?

Low MW Impurities \High MW Impurities

Yes (Solvent/Byproducts) No (Oligomers/Salts)

SAFETY CRITICAL

High Vacuum Distillation
(< 0.1 mmHg, < 150°C)

Column Chromatography

(Silica Gel, Warm Hexane/DCM)

If color persists

Recrystallization
(Acetone/Ethanol mix)

Pure Waxy Solid
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Figure 1: Purification decision tree emphasizing vacuum requirements to prevent thermal
decomposition.

3.3 Waste Management

e Solid Waste: Dispose of waxy residues in "Halogenated Organic Solid" waste streams.[1] Do
not mix with general trash; it persists in landfills.[1]

o Liquid Waste: Solutions containing 1-Chlorotriacontane must go to "Halogenated Solvent"
waste.[1] Do not mix with strong oxidizers (Nitric acid/Peroxides) as the alkyl chain can act
as a fuel source.[1]

Part 4: Emergency Response Logic

In the event of an incident, the physical state (solid wax vs. hot liquid) dictates the response.

Mechanical Sweep

Solid/Wax Spill Avoid Dust Generation
(Room Temp) Place in Halogenated Waste
M e o D 1. Extinguish Ignition Sources
Type of Release — | Hot LI((lL;g{%(;lunon > 2. Allow to Cool/Solidify
3. Scrape up as solid

. " Use Dry Chemical/CO2
Fire / Thermal Decomposition AVOID WATER JET

A

Incident Detected

(Spreads burning wax)
Wear SCBA (HCI fumes)
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Figure 2: Emergency response protocols distinguishing between solid spills and thermal
events.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Triacontanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Triacontanol
https://www.benchchem.com/product/b1591130?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Triacontanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Triacontanol
https://www.benchchem.com/product/b1591130?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. (2025).[1][6] 1-Chlorotriacontane Compound Summary (CID 15611905).[2][1]
National Center for Biotechnology Information.[1] [Link][2]

e Grossi, V., & Raphel, D. (2003). Long-chain (C19-C29) 1-chloro-n-alkanes in leaf waxes of
halophytes of the Chenopodiaceae. Phytochemistry. (Cited for synthesis and identification of
long-chain alkyl chlorides).[1] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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